Cas no 1016318-28-7 (ethyl 4-(aminomethyl)oxane-4-carboxylate)

• Product Name: ethyl 4-(aminomethyl)oxane-4-carboxylate
• CAS No: 1016318-28-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2194399
• Update Time: 2025-07-29

ethyl 4-(aminomethyl)oxane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)tetrahydro-2h-pyran-4-carboxylic acid ethyl ester
• ethyl 4-(aminomethyl)tetrahydro-2H-pyran-4-carboxylate
• GQSFJFRTBICVEE-UHFFFAOYSA-N
• H112133
• ethyl 4-(aminomethyl)oxane-4-carboxylate

• Inchi： 1S/C9H17NO3/c1-2-13-8(11)9(7-10)3-5-12-6-4-9/h2-7,10H2,1H3
• InChI Key： GQSFJFRTBICVEE-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OCC)(CN)CC1

Computed Properties

• Exact Mass: 187.121
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives